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Introduction

Vital staining is a critical technique for visualizing and assessing the functionality of organelles
within living cells. Mitochondria, as the primary sites of cellular respiration and energy
production, are of significant interest in various fields of biological research and drug
development. Janus Green B (JGB), also known as Diazine Green, is a supravital stain that
specifically targets mitochondria in living cells. Its mechanism relies on the enzymatic activity of
the mitochondrial electron transport chain, making it a valuable tool for assessing mitochondrial
function and integrity.[1][2][3] This document provides a detailed protocol for the vital staining of
mitochondria using Janus Green B.

Principle of Staining

Janus Green B is a cationic dye that can permeate the cell membrane of living cells.[1] The
specificity of JGB for mitochondria is due to the action of cytochrome ¢ oxidase (Complex V) in
the electron transport chain.[1] This enzyme maintains the dye in its oxidized, blue-green state
within the mitochondria.[1] In the cytoplasm, the dye is reduced to a colorless or pink leuco
form, resulting in the selective visualization of mitochondria as colored organelles against a
clear background.[1][4] This oxygen-dependent staining reaction is a hallmark of metabolically
active mitochondria.[3][5]
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Applications

 Visualization of Mitochondria: JGB staining allows for the direct observation of mitochondrial
morphology, distribution, and dynamics in living cells.[2]

¢ Assessment of Mitochondrial Activity: Since the staining is dependent on the activity of the
electron transport chain, it can be used as a qualitative indicator of mitochondrial function.[3]

» Toxicology and Drug Screening: Evaluating the effects of compounds on mitochondrial
integrity and function.[3]

o Cell Viability Studies: As a marker for metabolically active cells.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the vital staining of
mitochondria with Janus Green B.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://wikieducator.org/ANDC_DU/Biology_Protocols/vital_staining
https://pmc.ncbi.nlm.nih.gov/articles/PMC6252094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6252094/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3137935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Value

Notes

Stain Concentration

0.01% - 0.1% (w/v) in saline or
PBS

Optimal concentration may
vary depending on the cell
type. A common starting

concentration is 0.02%.[2]

Incubation Time

5 - 30 minutes

Shorter times are generally
preferred to minimize toxicity. A

typical range is 5-10 minutes.

[1]

Incubation Temperature

Room Temperature or 37°C

37°C may enhance uptake but

could also increase toxicity.

Excitation Wavelength

Not applicable (Brightfield)

JGB is a chromogenic dye
observed under a standard

light microscope.

Emission Wavelength

Not applicable (Brightfield)

The oxidized form appears

blue-green.[1]

Molecular Formula

C30H31N6Cl

Molecular Weight

511.08 g/mol

[6]

Experimental Protocols

Materials

e Janus Green B powder

Light microscope

Cultured cells on coverslips or in imaging dishes

Microscope slides and coverslips

Phosphate-Buffered Saline (PBS) or other appropriate physiological saline

Optional: 37% Formaldehyde solution for fixation (post-staining)
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Reagent Preparation

e Stock Solution (e.g., 1% wi/v): Dissolve 10 mg of Janus Green B powder in 1 mL of distilled
water or ethanol. Store in a dark container at 4°C.

e Working Solution (e.g., 0.02% w/v): Dilute the stock solution 1:50 in sterile PBS or cell
culture medium without serum. For example, add 20 pL of 1% stock solution to 980 uL of
PBS. Prepare this solution fresh before each use.

Staining Protocol for Adherent Cells

e Grow cells on sterile glass coverslips or in glass-bottom dishes to the desired confluency.
e Remove the culture medium and gently wash the cells twice with pre-warmed PBS.

e Add the freshly prepared Janus Green B working solution to the cells, ensuring the entire
surface is covered.

e Incubate for 5-10 minutes at room temperature or 37°C, protected from light.[1]
* Remove the staining solution and wash the cells 2-3 times with PBS to remove excess stain.
¢ Mount the coverslip on a microscope slide with a drop of PBS or fresh culture medium.

o Observe the cells immediately under a light microscope. Mitochondria should appear as
small, blue-green, rod-shaped or granular structures within the cytoplasm.[1]

Staining Protocol for Suspension Cells

o Pellet the cells by centrifugation (e.g., 500 x g for 3 minutes).

o Resuspend the cell pellet in the Janus Green B working solution.

e Incubate for 5-10 minutes at room temperature, protected from light.
o Pellet the cells again by centrifugation.

e Resuspend the cell pellet in fresh PBS and repeat the wash step twice.
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 After the final wash, resuspend the cells in a small volume of PBS.

e Place a drop of the cell suspension on a microscope slide, cover with a coverslip, and
observe under a light microscope.

Safety Precautions

Janus Green B is a chemical dye and should be handled with appropriate care.[6][7]

o Wear personal protective equipment (PPE), including gloves, lab coat, and eye protection.[6]

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[8]

Avoid contact with skin and eyes.[6]

Store the dye in a cool, dry, and dark place.[6]

Dispose of the waste according to institutional and local regulations.[9]

Visualization of Workflows and Mechanisms
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Caption: Experimental workflow for vital staining of mitochondria with Janus Green B.
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Caption: Mechanism of selective mitochondrial staining by Janus Green B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Janus Green B (Diazine Green)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3137935#protocol-for-vital-staining-of-mitochondria-
with-diazine-black]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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